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For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Reactive Yellow 25 is a monoazo reactive dye characterized by its vibrant yellow hue and
its application in the textile industry. This technical guide provides a comprehensive overview of
its chemical and physical properties, available toxicological data, and general experimental
protocols. While primarily used in textile dyeing, this document aims to consolidate the existing
scientific information for a broader audience in research and development, acknowledging the
current limitations in data concerning its biological interactions and potential applications
beyond coloration.

Physicochemical Properties

Reactive Yellow 25, with the Colour Index name C.I. 191755, is a water-soluble anionic dye.
Its chemical structure is designed to form covalent bonds with fibers containing hydroxyl or
amino groups, such as cellulose and polyamides.
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Property Value Reference
Molecular Formula C26H14CI2N7Naz010S:2 [1112]
Molecular Weight 788.44 g/mol [1][2]

CAS Registry Number 12226-52-7, 72139-14-1 [1]

Class Single azo [1]
Appearance Light yellow powder [1]
Solubility > 100 g/L in water at 25°C [1]

Toxicological Profile

The toxicological data for Reactive Yellow 25 is limited. However, information on similar

reactive dyes and general toxicological screening provides some insight into its potential

hazards. It is classified as a potential respiratory and skin sensitizer.

Endpoint Result Species Reference
Skin Irritation Irritant Not specified
Eye Irritation Irritant Not specified
o Potential respiratory
Sensitization ] . Human
and skin sensitizer
Mutagenicity (Ames Generally non- Salmonella
Test for similar dyes) mutagenic typhimurium
Can induce

Cytotoxicity (for other

reactive dyes)

cytotoxicity in
epidermal (HaCaT)
and liver (HepaRG)

cells.

Human cell lines

Note: Much of the toxicological data is derived from studies on other reactive dyes and should

be considered indicative rather than specific to Reactive Yellow 25.
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Experimental Protocols

Due to the limited application of Reactive Yellow 25 in biological research, specific
experimental protocols are not readily available. The following are general guidelines for
handling and a representative protocol for its primary application in textile dyeing.

General Handling and Safety Precautions

Given its classification as a potential sensitizer and irritant, appropriate personal protective
equipment (PPE) should be used when handling Reactive Yellow 25 powder.

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize dust inhalation.
» Personal Protective Equipment:

Respiratory Protection: An appropriate respirator should be worn to prevent inhalation of

o

the dye powder.

o

Eye Protection: Chemical safety goggles are required.

Hand Protection: Chemical-resistant gloves should be worn.

[¢]

o

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent

skin contact.

General Protocol for Dyeing of Cellulosic Fibers (e.g.,
Cotton)

This protocol is illustrative of its industrial application and is not a research protocol for

biological systems.
o Preparation of the Dyebath:
o Dissolve the required amount of Reactive Yellow 25 in deionized water.

o Add a wetting agent and an electrolyte such as sodium chloride or sodium sulfate to the
dyebath. The electrolyte aids in the exhaustion of the dye onto the fiber.
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» Dyeing Process:
o Immerse the cellulosic material in the dyebath.

o Gradually increase the temperature to the optimal dyeing temperature (typically 40-60°C
for this class of dye).

o Maintain this temperature for a set period to allow for dye uptake.
 Fixation:
o Introduce an alkali, such as sodium carbonate, to the dyebath to raise the pH.

o The alkaline conditions facilitate the covalent reaction between the reactive group of the
dye and the hydroxyl groups of the cellulose.

e Washing and Rinsing:

o After the fixation period, the dyed material is thoroughly rinsed with cold and hot water to

remove any unfixed or hydrolyzed dye.

o Afinal soaping step at or near boiling is often employed to ensure the removal of all
residual dye, improving the fastness properties of the dyeing.

Known Interactions and Applications

The primary and well-documented application of Reactive Yellow 25 is in the dyeing of textiles.
Beyond this, its interactions are not extensively studied. One noted research application is its
use in the study of adsorption phenomena, where it has been shown to adsorb onto single-
walled carbon nanotubes through electrostatic interactions. This suggests its potential use as a
model compound in studies of environmental remediation of textile effluents.

There is currently no published research indicating its use in drug development, as a
fluorescent marker in biological systems, or detailing its interaction with specific proteins or

signaling pathways.

Logical Relationship of Known Information
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The following diagram illustrates the interconnectedness of the currently available information

on Reactive Yellow 25.

Chemical Properties
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Caption: Logical overview of Reactive Yellow 25 properties and applications.

Conclusion and Future Directions

C.l. Reactive Yellow 25 is a well-characterized compound from a chemical and industrial

application perspective. However, for an audience in drug development and broader scientific

research, there is a significant lack of data. Its known properties as a potential sensitizer

warrant caution in any handling scenario.

Future research could explore the following areas:
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o Detailed Toxicogenomics: Understanding the molecular mechanisms behind its sensitizing
properties.

e Bioconjugation Potential: Investigating if its reactive nature could be harnessed for specific
labeling of biomolecules under controlled conditions, though its lack of inherent fluorescence
may limit its utility as a marker.

o Drug Delivery Systems: While a remote possibility, its adsorption characteristics could be
explored in the context of loading onto carrier molecules, though its toxicological profile
would need extensive investigation.

Currently, based on available literature, C.l. Reactive Yellow 25's utility appears to be confined
to the industrial sector, with its properties suggesting more of a toxicological concern than a
therapeutic or advanced research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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